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Compound of Interest

Compound Name: Acetylurethane

Cat. No.: B1265525 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Acetylurethane, including detailed personal protective equipment

(PPE) protocols, operational plans, and disposal procedures. By adhering to these procedural,

step-by-step instructions, you can minimize risks and ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Acetylurethane, also known as N-cyanoacetylurethane or ethyl (2-cyanoacetyl)carbamate, is

a chemical compound that poses several health risks.[1][2][3] It is harmful if swallowed,

inhaled, or in contact with skin.[1][2][3] Additionally, it can cause serious eye irritation and skin

irritation.[1][2][3] Therefore, the use of appropriate personal protective equipment is mandatory

to prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin contact.

[3] Nitrile gloves are a common

choice for protection against a

range of chemicals.[4]

Body Protection Protective clothing

Wear suitable protective

clothing to prevent skin

exposure.[1][3] This includes a

lab coat or coveralls.[5]

Eye and Face Protection Safety glasses or goggles

Wear chemical safety glasses

or goggles to protect against

splashes.[3][5] A face shield

may be necessary for tasks

with a high risk of splashing.[4]

Respiratory Protection Respirator

Use only in a well-ventilated

area.[1][2] If ventilation is

inadequate or with high

concentrations, breathing

protection should be used.[3]

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with Acetylurethane.

Handling Procedures:

Ventilation: Always handle Acetylurethane in a well-ventilated area or in a chemical fume

hood.[1][2]

Avoid Contact: Avoid contact with skin, eyes, and personal clothing.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas

where Acetylurethane is handled or stored.[1][2]
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Dust and Fume Control: Avoid the formation of dust and aerosols.[2] Minimize dust

generation and accumulation.[1]

Storage Conditions:

Container: Store in a tightly-closed container.[1]

Environment: Keep in a cool, dry, and well-ventilated place.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[3]

Emergency Procedures and Disposal
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][3]

Remove contaminated clothing and wash it before reuse.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][2] Seek

immediate medical attention.[1][3]

Ingestion: Rinse mouth with water. Do not induce vomiting.[2] Call a poison center or doctor

for treatment advice.[1][2]

Spill and Leak Procedures:

In case of a spill, follow a structured response to ensure safety and proper cleanup.

Caption: Workflow for handling an Acetylurethane spill.

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/N-Cyanoacetylurethane.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://aksci.com/sds/X5350_SDS.pdf
https://www.chemicalbook.com/msds/n-cyanoacetylurethane.pdf
https://www.benchchem.com/product/b1265525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of Acetylurethane and any contaminated materials in accordance with federal, state,

and local regulations.[3] This should be done through an approved waste disposal plant.[1] Do

not let the product enter drains.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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